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Compound of Interest

Compound Name: OAC1

Cat. No.: B1677069

Audience: Researchers, scientists, and drug development professionals.

Introduction

OAC1 (Oct4-activating compound 1) is a small molecule that has been identified as an
activator of Octamer-binding transcription factor 4 (Oct4).[1][2] Oct4 is a critical transcription
factor for maintaining the self-renewal and pluripotency of embryonic stem cells.[1][3][4] OAC1
enhances the efficiency of induced pluripotent stem cell (iPSC) reprogramming when used in
combination with the transcription factors Oct4, Sox2, c-Myc, and Kilf4.[3][5] Its mechanism
involves the activation of both Oct4 and Nanog promoter-driven gene expression.[2][5][6][7]
Specifically, OAC1 appears to increase the transcription of the Oct4-Nanog-Sox2 triad and
Tetl, a gene associated with DNA demethylation, without affecting the p53-p21 or Wnt-[3-
catenin signaling pathways.[5][6][8] These characteristics make OAC1 a valuable tool in stem
cell research and regenerative medicine.

This document provides detailed information on the solubility of OAC1 in common laboratory
solvents, DMSO and ethanol, along with protocols for its use in in vitro and in vivo research
applications.

Physicochemical Properties and Solubility

e Molecular Formula: C14aH11N3O[4][5][9]

» Molecular Weight: 237.26 g/mol [5][6][8]
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« CAS Number: 300586-90-7[4][5][8][9]

The solubility of OAC1 can vary slightly between different suppliers and batches.[5] The

following table summarizes reported solubility data in DMSO and ethanol. It is recommended to

use fresh, anhydrous DMSO for the best results, as absorbed moisture can reduce solubility.[6]

For less soluble preparations, sonication is recommended to aid dissolution.[7][8]

Table 1: Solubility of OAC1

Concentration

Molar

Solvent Concentration Source
(mg/mL)
(mM)
Selleck Chemicals[5]
DMSO 47 198.09
[6]
DMSO 23.7 99.89 TargetMol[8]
DMSO >9.9 >41.74 GlpBio, APEXBIO[2][7]
DMSO 10 42.15 Cayman Chemical[9]
DMSO 100 R&D Systems
Ethanol 21 88.51 Selleck Chemicals[5]
Ethanol 23.7 99.89 TargetMol[8]
>10.08 (with
Ethanol ] =425 APEXBIO[7]
ultrasonic)
Ethanol 2 8.43 Cayman Chemical[9]
Ethanol 100 R&D Systems
Selleck Chemicals[5]
Water Insoluble Insoluble 6]
Experimental Protocols
Materials:
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OAC1 powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol
Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)[8]

Procedure:

Determine Required Concentration: Based on experimental needs, calculate the mass of
OAC1 required to prepare a stock solution (e.g., 10 mM, 50 mM). For example, to make 1
mL of a 10 mM stock solution, you would need 2.37 mg of OAC1 (Mass = 10 mmol/L * 1 mL
* 237.26 g/mol).

Aliquot Solvent: Add the calculated volume of DMSO or ethanol to a sterile vial.
Dissolve OAC1: Add the OAC1 powder to the solvent.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If dissolution is
slow, brief sonication (5-10 minutes) in a water bath can facilitate the process.[2][8]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.[2][6] Store the stock solutions at -80°C for long-term storage (up to one year) or at
-20°C for shorter-term storage (up to one month).[2][6][8]

This protocol is based on studies demonstrating OAC1's ability to activate Oct4 and Nanog

promoter-driven reporters.[2][5][6]

Materials:

Cells transfected with an Oct4 or Nanog promoter-luciferase reporter construct (e.g., Human
ESCs).[5][6]

Complete cell culture medium
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OAC1 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Luciferase assay reagent kit

Procedure:

Cell Seeding: Plate the reporter cells in a 96-well plate at a density appropriate for your cell
line and allow them to adhere overnight.

Preparation of Working Solution: Dilute the OAC1 stock solution in a complete culture
medium to the desired final concentration. A typical effective concentration is 1 uM.[5][6][8]
Note: Ensure the final concentration of DMSO in the medium is non-toxic to the cells
(typically < 0.1%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing OAC1. Include a vehicle control group treated with the same concentration of
DMSO without OAC1.

Incubation: Incubate the cells for 24 hours under standard culture conditions (e.g., 37°C, 5%
CO2).[5][6]

Luciferase Assay: After incubation, remove the medium and wash the cells once with PBS.
Perform the luciferase assay according to the manufacturer's instructions.

Data Analysis: Measure luminescence using a plate reader. Normalize the luciferase activity
to a co-transfected control reporter or total protein concentration to account for differences in
cell number and transfection efficiency.

The choice of vehicle for in vivo studies is critical and depends on the route of administration.

Below are two formulations derived from supplier datasheets.[5] Note: These formulations

should be prepared fresh before each use.[5]

A. Formulation 1: Corn Oil Suspension

Prepare a Diluted Stock: Prepare a 4.7 mg/mL stock solution of OAC1 in DMSO.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.targetmol.com/compound/oac1
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Formulate: Add 50 pL of the 4.7 mg/mL OAC1 stock solution to 950 pL of corn oil.

e Mix: Mix evenly to create a final suspension with a concentration of 0.235 mg/mL OAC1 in
5% DMSO/95% corn 0il.[5]

B. Formulation 2: Aqueous Solution with Co-solvents
o Prepare a Concentrated Stock: Prepare a 47 mg/mL stock solution of OAC1 in DMSO.
o Formulate: To prepare 1 mL of the final solution, perform the following steps in order:

o Add 50 pL of the 47 mg/mL OAC1 stock to 400 uL of PEG300. Mix until clear.

o Add 50 pL of Tween80 to the mixture. Mix until clear.

o Add 500 pL of ddH20 to bring the final volume to 1 mL.

o Final Concentration: This results in a 2.35 mg/mL clear solution of OAC1 in a vehicle of 5%
DMSO, 40% PEG300, 5% Tween80, and 50% ddH20.[5]

Visualizations

/ Nodes OAC1 [label="OAC1", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse];
Transcription_Factors [label="Somatic Cell\n(with Oct4, Sox2, c-Myc, Klf4)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Upstream_Effect [label="Increased Transcription",
fillcolor="#FBBCO05", fontcolor="#202124", shape=diamond]; Gene_Targets [label="Oct4-
Nanog-Sox2 Triad\nTetl (DNA Demethylation)”, fillcolor="#34A853", fontcolor="#FFFFFF",
shape=box, style="rounded"]; Downstream_Outcome [label="Enhanced
iIPSC\nReprogramming Efficiency", fillcolor="#EA4335", fontcolor="#FFFFFF",
shape=invhouse]; Unaffected Pathways [label="Unaffected Pathways:\n- p53-p21 Pathway\n-
Whnt-B-catenin Signaling", fillcolor="#F1F3F4", fontcolor="#5F6368", style=dashed];

/l Edges OAC1 -> Transcription_Factors [label=" Treatment", color="#202124"];
Transcription_Factors -> Upstream_Effect [color="#202124"]; Upstream_Effect ->
Gene_Targets [color="#202124"]; Gene_Targets -> Downstream_QOutcome [color="#202124"];
OAC1 -> Unaffected_Pathways [style=dashed, arrowhead=none, color="#5F6368"]; } dot

Caption: OAC1 enhances iPSC reprogramming via specific transcriptional activation.
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Caption: General workflow for preparing and using OAC1 in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.glpbio.com/oac1.html
https://www.epigenhub.com/p/3674/oac1/
https://www.stemcell.com/products/oac1.html
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.apexbt.com/oac1.html
https://www.targetmol.com/compound/oac1
https://www.caymanchem.com/product/14102/oac1
https://www.benchchem.com/product/b1677069#oac1-solubility-in-dmso-and-ethanol-for-research-use
https://www.benchchem.com/product/b1677069#oac1-solubility-in-dmso-and-ethanol-for-research-use
https://www.benchchem.com/product/b1677069#oac1-solubility-in-dmso-and-ethanol-for-research-use
https://www.benchchem.com/product/b1677069#oac1-solubility-in-dmso-and-ethanol-for-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

